Cas no 1448137-14-1 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide
• CAS No: 1448137-14-1
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• CID: 5932776
• PubChem ID: 71803178
• Update Time: 2025-05-21

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)ethanesulfonamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]ethanesulfonamide
• N-[4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl]ethane-1-sulfonamide
• AKOS024554900
• VU0547881-1
• F6412-2375
• 1448137-14-1

• Inchi： 1S/C13H15NO5S/c1-2-20(15,16)14-7-3-4-8-17-11-5-6-12-13(9-11)19-10-18-12/h5-6,9,14H,2,7-8,10H2,1H3
• InChI Key： MJGMWXXVYMUFDI-UHFFFAOYSA-N
• SMILES： S(CC)(NCC#CCOC1C=CC2=C(C=1)OCO2)(=O)=O

Computed Properties

• Exact Mass: 297.06709375g/mol
• Monoisotopic Mass: 297.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide

N-4-(2H-1,3-Benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1448137-14-1, known as N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylethane-1-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzodioxole ring system, a butynyl chain, and a sulfonamide functional group. These structural features contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of benzodioxole derivatives in drug design due to their ability to modulate various biological pathways. The benzodioxole moiety in this compound is particularly interesting as it can act as a bioisostere for other aromatic systems, offering improved pharmacokinetic profiles. Additionally, the presence of the sulfonamide group enhances the molecule's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

The butynyl chain in the compound introduces rigidity and hydrophobicity, which are critical for optimizing molecular interactions in biological systems. This feature has been leveraged in recent research to develop novel scaffolds for kinase inhibitors and other enzyme-targeting agents. The combination of these structural elements makes N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-y... a versatile building block for medicinal chemists.

From a synthetic perspective, the construction of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis typically begins with the preparation of the benzodioxole precursor, followed by coupling reactions to introduce the butynyl and sulfonamide groups. Researchers have recently explored green chemistry approaches to enhance the efficiency and sustainability of these reactions.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory therapies. Furthermore, preliminary studies suggest that it may also exhibit anticancer activity by targeting specific oncogenic signaling pathways.

Looking ahead, ongoing research is focused on optimizing the pharmacodynamic properties of this compound through systematic structural modifications. By tweaking the substituents on the benzodioxole ring or altering the length of the butynyl chain, scientists aim to enhance its efficacy and reduce potential side effects.

In conclusion, N-4-(2H-1,3-benzodioxol...) represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure and versatile functional groups position it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.